Cas no 1346599-15-2 (Diphenyl 8-Methyl-1-nonanol Phosphate)

• Product Name: Diphenyl 8-Methyl-1-nonanol Phosphate
• CAS No: 1346599-15-2
• MF: C₂₂H₃₁O₄P
• MW: 390.5
• CID: 1058676
• PubChem ID: 34697
• Update Time: 2025-06-07

Diphenyl 8-Methyl-1-nonanol Phosphate Chemical and Physical Properties

Names and Identifiers

• Diphenyl 8-Methyl-1-nonanol Phosphate
• 8-Methyl-1-nonanol Diphenyl Phosphate
• RYUJRXVZSJCHDZ-UHFFFAOYSA-N
• 29761-21-5
• EC 249-828-6
• ISODECYL ALCOHOL, DIPHENYL PHOSPHATE
• 8-Methyl-1-nonanol Diphenyl Phosphate; Isodecyldiphenyl Phosphate;
• Q27254368
• 8-Methylnonyldiphenylphosphate
• 8-Methylnonyl diphenyl phosphate
• HSDB 6797
• DSSTox_GSID_25465
• 1346599-15-2
• Diphenyl isodecyl phosphate
• DSSTox_RID_77797
• SCHEMBL272247
• EINECS 249-828-6
• CHEMBL3185336
• Diphenyl Isodecyl Phosphate (DPDP)
• DTXSID60274200
• DSSTox_CID_5465
• CAS-29761-21-5
• Diphenyl isodecyl-phosphate
• Phosflex 390
• UNII-2927JBB380
• CCRIS 4830
• DIACIZER D 148
• 2-[(3-chloro-4-fluorophenyl)amino]-N-[4-(piperidine-1-sulfonyl)phenyl]acetamide
• 8-Methylnonyl diphenyl phosphate #
• NCGC00260527-01
• Phosphoric acid, isodecyl diphenyl ester
• Tox21_202981
• ISODECYLDIPHENYL PHOSPHATE [HSDB]
• DB-230555
• IDPP
• Phosflex 390;
• Syn-O-Ad 8479
• ISODECYL DIPHENYL PHOSPHATE
• NS00006121
• 2927JBB380
• Isodecyldiphenyl phosphate
• Phosphoric acid, isodecyl diphenyl seter

• Inchi： 1S/C22H31O4P/c1-20(2)14-8-4-3-5-13-19-24-27(23,25-21-15-9-6-10-16-21)26-22-17-11-7-12-18-22/h6-7,9-12,15-18,20H,3-5,8,13-14,19H2,1-2H3
• InChI Key： RYUJRXVZSJCHDZ-UHFFFAOYSA-N
• SMILES： P(OC1=CC=CC=C1)(OC1=CC=CC=C1)(OCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 390.19599646g/mol
• Monoisotopic Mass: 390.19599646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: log Kow= 5.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Diphenyl 8-Methyl-1-nonanol Phosphate

Diphenyl 8-Methyl-1-nonanol Phosphate: A Comprehensive Overview

Diphenyl 8-Methyl-1-nonanol Phosphate is a phosphate ester compound with the CAS number 1346599-15-2. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of both diphenyl and 8-Methyl-1-nonanol moieties in its molecular structure contributes to its distinctive chemical behavior, making it a subject of interest for various scientific investigations.

The compound's structure consists of a nonanol backbone with a phosphate group attached to it, forming an ester linkage. This configuration imparts specific physicochemical properties that make it suitable for use in multiple domains, including drug delivery systems, biochemical assays, and synthetic organic chemistry. The diphenyl moiety enhances the lipophilicity of the molecule, while the phosphate group introduces a polar character, facilitating interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of phosphate esters like Diphenyl 8-Methyl-1-nonanol Phosphate as intermediates in the synthesis of novel therapeutic agents. The compound's ability to form stable complexes with biological molecules has been explored in studies aimed at developing protease inhibitors and neurological drugs. Its role as a precursor in the synthesis of more complex molecules has been particularly noteworthy in the development of treatments for neurological disorders.

In the realm of chemical biology, Diphenyl 8-Methyl-1-nonanol Phosphate has been utilized as a tool compound to study enzyme-substrate interactions. The compound's unique structure allows it to mimic natural substrates, providing insights into the mechanisms of various enzymatic processes. This has been particularly valuable in understanding metabolic pathways and designing targeted therapies for metabolic disorders.

The compound's applications extend to material science, where its properties make it suitable for use in the development of novel polymers and coatings. The combination of lipophilicity and polarity provided by its structure allows it to interact effectively with both organic and inorganic materials, leading to innovative applications in coatings and adhesives.

Research has also explored the potential of Diphenyl 8-Methyl-1-nonanol Phosphate as a component in nanotechnology. Its ability to form stable self-assembled structures has been exploited in the development of nanocarriers for drug delivery. These nanocarriers can enhance the bioavailability of therapeutic agents, improving their efficacy and reducing side effects.

The synthesis of Diphenyl 8-Methyl-1-nonanol Phosphate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of catalytic processes has further improved the efficiency of its synthesis, making it more cost-effective for large-scale production.

Future research directions for Diphenyl 8-Methyl-1-nonanol Phosphate include exploring its potential as a ligand in coordination chemistry. Its ability to form complexes with metal ions could lead to novel catalysts with applications in industrial processes. Additionally, studies are ongoing to investigate its role in environmental chemistry, particularly in understanding its degradation pathways and ecological impact.

The compound's versatility makes it a valuable asset in both academic research and industrial applications. Its unique properties have opened up new avenues for innovation across multiple scientific disciplines, reinforcing its importance as a key chemical entity in modern research.